2-Amino-4-Bromophenol
Cat. No. B1269491
Key on ui cas rn:
40925-68-6
M. Wt: 188.02 g/mol
InChI Key: JHRIPENGTGSNPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08367663B2
Procedure details
A mixture of compound 4-bromo-2-nitrophenol (1 g, 4.59 mmol) and SnCl2 (5.2 g, 22.9 mmol) in ethanol (10 mL) was stirred at 70° C. for 2 h. After cooled down, the mixture was diluted with water (100 mL), adjusted to pH 7 with saturated aqueous NaHCO3 and extracted with ethyl acetate (100 mL). The organic layer was washed with brine (50 mL), dried over Na2SO4, concentrated to give 2-amino-4-bromophenol (770 mg, 89%) as a grey solid. LCMS: 188 [M+1]+. 1H NMR (400 MHz, DMSO-d6) δ 4.79 (s, 2H), 6.48 (dd, J1=2.4 Hz, J2=8.4 Hz, 1H), 6.55 (d, J=8.4 Hz, 1H), 6.71 (d, J=2.4 Hz, 1H), 9.26 (s, 1H).
Yield
89%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5]([OH:8])=[C:4]([N+:9]([O-])=O)[CH:3]=1.Cl[Sn]Cl.C([O-])(O)=O.[Na+]>C(O)C.O>[NH2:9][C:4]1[CH:3]=[C:2]([Br:1])[CH:7]=[CH:6][C:5]=1[OH:8] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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1 g
|
|
Type
|
reactant
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|
Smiles
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BrC1=CC(=C(C=C1)O)[N+](=O)[O-]
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Name
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|
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Quantity
|
5.2 g
|
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Type
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reactant
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Smiles
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Cl[Sn]Cl
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Name
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|
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Quantity
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10 mL
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|
Type
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solvent
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Smiles
|
C(C)O
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Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)(O)[O-].[Na+]
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Step Three
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Name
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|
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Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred at 70° C. for 2 h
|
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Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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After cooled down
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with ethyl acetate (100 mL)
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WASH
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Type
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WASH
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|
Details
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The organic layer was washed with brine (50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
|
|
|
Type
|
product
|
|
Smiles
|
NC1=C(C=CC(=C1)Br)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 770 mg | |
| YIELD: PERCENTYIELD | 89% | |
| YIELD: CALCULATEDPERCENTYIELD | 89.2% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
